Cas no 76435-22-8 (5-Bromo-1,3-dimethyl-2-nitrobenzene)

• Product Name: 5-Bromo-1,3-dimethyl-2-nitrobenzene
• CAS No: 76435-22-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD09965955
• CID: 537813
• PubChem ID: 11958967
• Update Time: 2025-04-24

5-Bromo-1,3-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dimethyl-2-nitrobenzene
• 76435-22-8
• BDA43522
• DTXSID70474754
• SCHEMBL540061
• RBBIBDKTQQOFAG-UHFFFAOYSA-N
• AKOS022187006

• MDL： MFCD09965955
• Inchi： 1S/C8H8BrNO2/c1-5-3-7(9)4-6(2)8(5)10(11)12/h3-4H,1-2H3
• InChI Key： RBBIBDKTQQOFAG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-Bromo-1,3-dimethyl-2-nitrobenzene

5-Bromo-1,3-dimethyl-2-nitrobenzene (CAS No. 76435-22-8): Properties, Applications, and Market Insights

5-Bromo-1,3-dimethyl-2-nitrobenzene (CAS No. 76435-22-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This brominated aromatic compound is known for its unique structural features, which include a bromine atom and a nitro group attached to a dimethyl-substituted benzene ring. Its molecular formula is C₈H₈BrNO₂, and it is often utilized as a key intermediate in the synthesis of more complex molecules.

The compound's chemical properties make it highly valuable in various applications. With a molecular weight of 230.06 g/mol, 5-Bromo-1,3-dimethyl-2-nitrobenzene exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while being less soluble in water. Its melting point ranges between 80-85°C, and it is stable under standard conditions, making it suitable for laboratory and industrial use.

One of the most prominent applications of 5-Bromo-1,3-dimethyl-2-nitrobenzene is in the field of pharmaceutical research. It serves as a crucial building block in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. Researchers have leveraged its reactive sites to develop novel compounds with potential therapeutic effects, particularly in the areas of antimicrobial and anti-inflammatory agents. The presence of both bromine and nitro groups allows for further functionalization, enabling the creation of diverse molecular architectures.

In addition to pharmaceuticals, 5-Bromo-1,3-dimethyl-2-nitrobenzene finds applications in material science. Its aromatic structure and functional groups make it a candidate for the development of advanced polymers and liquid crystals. The compound's ability to participate in cross-coupling reactions, such as Suzuki and Heck reactions, has also made it a valuable tool in organic synthesis, particularly in the construction of complex organic frameworks.

The market demand for 5-Bromo-1,3-dimethyl-2-nitrobenzene has been steadily increasing, driven by its versatility and the growing need for specialized chemical intermediates. According to industry reports, the compound is particularly sought after in regions with strong pharmaceutical and agrochemical sectors, such as North America, Europe, and Asia. Suppliers and manufacturers are focusing on improving synthesis methods to enhance yield and purity, ensuring consistent quality for end-users.

Recent advancements in green chemistry have also influenced the production and use of 5-Bromo-1,3-dimethyl-2-nitrobenzene. Researchers are exploring eco-friendly synthesis routes that minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry trend toward sustainable and environmentally responsible chemical manufacturing. As a result, the compound is increasingly being produced using catalytic methods and renewable resources.

For researchers and industry professionals, understanding the safety and handling of 5-Bromo-1,3-dimethyl-2-nitrobenzene is essential. While the compound is not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal to ensure safe usage.

Looking ahead, the future of 5-Bromo-1,3-dimethyl-2-nitrobenzene appears promising, with ongoing research exploring new applications and synthesis methods. Its role in drug discovery and material science is expected to expand, particularly as the demand for high-performance and multifunctional compounds grows. Innovations in catalysis and process optimization are likely to further enhance its accessibility and utility in various industries.

In summary, 5-Bromo-1,3-dimethyl-2-nitrobenzene (CAS No. 76435-22-8) is a versatile and valuable chemical intermediate with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and reactivity make it a cornerstone in organic synthesis, while advancements in green chemistry are paving the way for more sustainable production methods. As research continues to uncover new possibilities, this compound is poised to remain a key player in the chemical industry.